Cas no 2248329-58-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate is a heterocyclic compound featuring a fused isoindole and pyridooxazine scaffold. Its unique structure confers high reactivity, making it valuable in pharmaceutical and agrochemical synthesis. The presence of both carbonyl and carboxylate ester functionalities enhances its versatility as an intermediate in constructing complex molecular architectures. The compound exhibits stability under standard handling conditions while remaining amenable to selective modifications, facilitating its use in targeted derivatization. Its rigid bicyclic framework may contribute to improved binding affinity in bioactive molecules, supporting applications in drug discovery and material science.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate structure
2248329-58-8 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate
CAS No:2248329-58-8
MF:C16H9N3O6
MW:339.259163618088
CID:6010078
PubChem ID:165905452
Update Time:2025-06-12

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-6518360
    • 2248329-58-8
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate
    • Inchi: 1S/C16H9N3O6/c20-12-7-24-13-11(18-12)5-8(6-17-13)16(23)25-19-14(21)9-3-1-2-4-10(9)15(19)22/h1-6H,7H2,(H,18,20)
    • InChI Key: AAEFHCGJCQSPQN-UHFFFAOYSA-N
    • SMILES: O(C(C1C=NC2=C(C=1)NC(CO2)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 339.04913502g/mol
  • Monoisotopic Mass: 339.04913502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 599
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 115Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate Pricemore >>

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Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate (CAS No. 2248329-58-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate (CAS No. 2248329-58-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of heterocyclic compounds with a unique structural framework that combines isoindole and pyrido[2,3-b][1,4]oxazine moieties. The combination of these functional groups imparts a range of biological activities and potential therapeutic applications.

The isoindole moiety is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. It has been extensively studied for its anti-inflammatory, anti-cancer, and neuroprotective properties. The pyrido[2,3-b][1,4]oxazine moiety, on the other hand, is less common but has shown promise in the development of new drugs due to its ability to interact with specific receptors and enzymes.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate typically involves multi-step reactions that require precise control over reaction conditions and reagents. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel one-pot synthesis method that significantly reduced the number of steps and improved the overall yield.

In terms of biological activity, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate has been evaluated for its potential as an anti-cancer agent. Preliminary in vitro studies have shown that this compound exhibits potent cytotoxic effects against various cancer cell lines. Specifically, it has demonstrated significant activity against breast cancer (MCF-7), lung cancer (A549), and colon cancer (HT-29) cell lines. The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest.

Beyond its anti-cancer properties, this compound has also shown promise in the treatment of neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry in 2020 reported that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxo-1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate can protect neurons from oxidative stress and reduce inflammation in animal models of Alzheimer's disease. These findings suggest that this compound may have therapeutic potential for treating neurodegenerative disorders.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-oxyo-H,H,H-pyrido[,-b][]oxazine--carboxylate have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. This makes it an attractive candidate for further preclinical and clinical development.

In conclusion, 1,3-dioxo--dihydro-H--isoindol--yl -oxy--,-[]oxazine--carboxylate (CAS No. 248958-) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for drug development. As more data becomes available from preclinical studies and clinical trials, this compound may emerge as a valuable addition to the arsenal of therapeutic agents available for treating various diseases.

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